Chloromethyl 1-methylcyclohexyl carbonate

• CAS No.: 192630-21-0
• Molecular Formula: C9H15ClO3
• Molecular Weight: 206.66 g/mol
• IUPAC Name: chloromethyl (1-methylcyclohexyl) carbonate
• InChI: InChI=1S/C9H15ClO3/c1-9(5-3-2-4-6-9)13-8(11)12-7-10/h2-7H2,1H3
• InChI Key: RUICJPMXWCDSDL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)OC(=O)OCCl

Description

Chloromethyl 1-methylcyclohexyl carbonate is a useful research compound. Its molecular formula is C9H15ClO3 and its molecular weight is 206.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Methylcyclohexanol (4.57 g) in dichloromethane (40 ml) was cooled in an ice-bath and treated with pyridine (3.24 ml). Chloromethyl chloroformate (3.65 ml) in dichloromethane (10 ml) was added dropwise through a pressure-equalising funnel. The mixture was stirred for 2 h and then washed with water (2×), dried (MgSO4) and then evaporated to leave a reddish-coloured oil, which was dissolved in dichloromethane and filtered through silica gel (230-400 mesh ASTM) to give (after evaporation) chloromethyl 1-methylcyclohexyl carbonate as a colourless oil (8.97 g), υmax(CH2Cl2) 2940, 2865, 1763, 1444, 1346, 1292, and 1237 cm−1; δ(CDCl3) 1.25-1.70 (11H, m), 2.12-2.18 (2H, m), 5.69 (2H,s) ppm.